Ethyl 5-hydroxy-4-(morpholin-4-ylmethyl)-2-phenyl-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 5-hydroxy-4-(morpholin-4-ylmethyl)-2-phenyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C22H23NO5/c1-2-27-22(25)20-19-16(14-23-10-12-26-13-11-23)17(24)8-9-18(19)28-21(20)15-6-4-3-5-7-15/h3-9,24H,2,10-14H2,1H3
• InChI Key: OGXGATRCXHSTEV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C(=C(C=C2)O)CN3CCOCC3)C4=CC=CC=C4
• Molecular Formula: C22H23NO5
• Molecular Weight: 381.4 g/mol

Description

Ethyl 5-hydroxy-4-(morpholin-4-ylmethyl)-2-phenyl-1-benzofuran-3-carboxylate, also known as EHM, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Chemical Properties

Ethyl 5-hydroxy-4-(morpholin-4-ylmethyl)-2-phenyl-1-benzofuran-3-carboxylate is a compound that has been the focus of synthetic chemistry research due to its interesting structural framework. Gao et al. (2011) described the synthesis of novel methylenedioxy-bearing benzofuran derivatives, showcasing the compound's synthetic accessibility and potential as a precursor for further chemical transformations (Gao, Liu, Jiang, & Li, 2011). Similarly, Bodke and Sangapure (2003) explored its use in generating benzofuro[3,2-d]pyrimidines, highlighting its versatility in creating compounds with possible biological activities (Bodke & Sangapure, 2003).

Biological Activity

The potential biological activity of compounds related to Ethyl 5-hydroxy-4-(morpholin-4-ylmethyl)-2-phenyl-1-benzofuran-3-carboxylate has been a subject of interest. For instance, the synthesis and evaluation of benzofuran derivatives for their antibacterial and antifungal properties were discussed by Bodke and Sangapure (2003), indicating a potential avenue for developing new antimicrobial agents (Bodke & Sangapure, 2003). Furthermore, compounds with similar structural motifs have been explored for their antiproliferative activity against cancer cell lines, suggesting the relevance of benzofuran derivatives in cancer research (Ma et al., 2017).

Applications in Synthesis

The utility of related compounds in synthetic chemistry has been demonstrated through various reactions, offering a pathway to diverse chemical entities. The work by Luo et al. (2005) on synthesizing tetrahydrofurobenzofurans and their potential inhibitory activities against enzymes like acetylcholinesterase showcases the application of benzofuran derivatives in creating bioactive molecules (Luo et al., 2005).